Methyl 4-(2-(5-(benzofuran-2-yl)isoxazol-3-yl)acetamido)benzoate

• IUPAC Name: methyl 4-[[2-[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C21H16N2O5/c1-26-21(25)13-6-8-15(9-7-13)22-20(24)12-16-11-19(28-23-16)18-10-14-4-2-3-5-17(14)27-18/h2-11H,12H2,1H3,(H,22,24)
• InChI Key: DDZGJUSDLHHAMH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CC2=NOC(=C2)C3=CC4=CC=CC=C4O3
• Molecular Formula: C21H16N2O5
• Molecular Weight: 376.4 g/mol

Description

Methyl 4-(2-(5-(benzofuran-2-yl)isoxazol-3-yl)acetamido)benzoate, also known as MIAB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MIAB is a synthetic compound that is widely used in biochemical and physiological research.

Scientific Research Applications

Synthesis and Medicinal Applications

Methyl 4-(2-(5-(benzofuran-2-yl)isoxazol-3-yl)acetamido)benzoate, as part of the benzofuran and isoxazole chemical families, has been investigated for its potential in medicinal applications. The synthesis of related compounds has demonstrated significant analgesic and anti-inflammatory activities, suggesting that derivatives of benzofuran could be valuable for developing new therapeutic agents (Kenchappa & Bodke, 2020). Additionally, antimicrobial and cytotoxic activities have been observed in novel azetidine-2-one derivatives of 1H-benzimidazole, indicating the versatility of benzofuran derivatives in addressing a range of biological targets (Noolvi, Agrawal, Patel, Badiger, Gaba, & Zambre, 2014).

Herbicidal Activity

Research has also explored the herbicidal potential of benzofuran derivatives. Benzofuran-2-acetic esters, showing significant phytotoxic activity, have been identified as promising candidates for developing "bio-inspired" or "natural-like" herbicides. These compounds effectively reduce both shoot and root systems at low concentrations, offering a safer alternative to synthetic herbicides (Araniti, Mancuso, Lupini, Sunseri, Abenavoli, & Gabriele, 2019).

Electrocatalytic and Synthetic Chemistry Applications

Further investigations have demonstrated the application of benzofuran derivatives in electrocatalysis and synthetic chemistry. The electrosynthesis of imidazole derivatives incorporating benzofuran components has shown potential for the oxidation of various compounds, indicating its utility in developing advanced electrocatalytic materials (Nasirizadeh, Shekari, Zare, Shishehbore, Fakhari, & Ahmar, 2013). Additionally, the electrochemical synthesis of new benzofuran derivatives highlights the versatility of this compound in creating novel chemical entities with potential utility across various research and industrial applications (Moghaddam, Kobarfard, Davarani, Nematollahi, Shamsipur, & Fakhari, 2006).